C.I. Acid Brown 45

Specification

• CAS No.: 12219-54-4
• Molecular Formula: AlNb
• Molecular Weight: 0

Introduction

Chemical Classification and Fundamental Properties

Acid Dyes: General Classification

Acid dyes represent a significant class of water-soluble anionic dyes characterized by their application in acidic solutions. These compounds typically contain sulfonic acid groups (-SO₃H) that form ionic bonds with the positive amino groups in protein fibers. While specific information on C.I. Acid Brown 45 is limited in the available research, we can infer its basic properties by examining the broader acid brown dye category and structurally related compounds.

Comparative Analysis with Similar Compounds

A comparative examination with related compounds provides some contextual understanding. For instance, C.I. Acid Brown 46 (CAS: 12238-97-0) belongs to the same dye family, though specific physical and chemical property data appear limited in current databases. Similarly, Reactive Brown 45 (C.I. 262050, CAS: 148262-90-2/148262-87-7) belongs to the reactive dye class with a molecular formula of C₃₆H₂₀FN₉Na₆O₁₈S₆ and molecular weight of 1215.93. Although reactive dyes differ from acid dyes in their binding mechanism, this compound provides insight into the potential complexity and molecular structure of brown dyes in the Color Index (C.I.) system.

Molecular Structure and Composition

Synthesis Pathways and Manufacturing Methods

The synthesis of acid brown dyes typically involves diazotization and coupling reactions. For comparison, Reactive Brown 45 is manufactured through a complex series of reactions involving diazo coupling of 7-Aminonaphthalene-1,3,5-trisulfonic acid and 5-Aminonaphthalene-2-sulfonic acid, followed by further diazotization, coupling with m-Toluidine, and condensation with 2,4,6-Trichloro-1,3,5-triazine and 2-Aminobenzene-1,4-disulfonic acid. While the synthetic route for C.I. Acid Brown 45 would differ due to its classification as an acid dye rather than a reactive dye, similar coupling and condensation reactions are likely involved.

Applications and Industrial Significance

Textile Industry Applications

Acid dyes like C.I. Acid Brown 45 are primarily used in the textile industry for dyeing protein fibers such as wool, silk, and polyamide fibers (nylon). The dyeing process typically occurs in acidic conditions (pH 2-6), allowing the anionic dye molecules to form ionic bonds with the protonated amino groups in the fibers.

Performance Characteristics

Related brown dyes demonstrate specific performance characteristics that may be indicative of C.I. Acid Brown 45's properties. For instance, Reactive Brown 45 shows the following fastness properties:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
Rating	6	5	4-5	5 (95°C)

These values represent the dye's resistance to fading under various conditions, with higher numbers indicating better performance. As an acid dye, C.I. Acid Brown 45 would likely have different fastness properties, potentially with lower washing fastness but comparable light fastness.

Research Limitations and Data Gaps

Current Knowledge Limitations

The available scientific literature presents significant gaps regarding C.I. Acid Brown 45's specific properties, applications, and safety profile. Comprehensive characterization would require:

• Detailed spectroscopic analysis

• Physical property measurements

• Application-specific performance testing

• Toxicological evaluation

• Environmental fate studies

Recommendations for Further Investigation

Further research on C.I. Acid Brown 45 should prioritize:

• Definitive structural elucidation

• Systematic comparison with other acid brown dyes

• Standardized application testing

• Safety assessment according to current regulatory guidelines

• Environmental impact evaluation